Cas no 61345-85-5 (1-Propanamine, 3,3'-[1,4-butanediylbis(thio)]bis-)

• Product Name: 1-Propanamine, 3,3'-[1,4-butanediylbis(thio)]bis-
• CAS No: 61345-85-5
• MF: C₁₀H₂₄N₂S₂
• MW: 236.44095993042
• CID: 483085
• PubChem ID: 71396740
• Update Time: 2025-04-19

1-Propanamine, 3,3'-[1,4-butanediylbis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3,3'-[1,4-butanediylbis(thio)]bis-
• 3-[4-(3-aminopropylsulfanyl)butylsulfanyl]propan-1-amine
• 3,3'-(Butane-1,4-diyldisulfanediyl)di(propan-1-amine)
• DTXSID10818279
• 61345-85-5

• Inchi： 1S/C10H24N2S2/c11-5-3-9-13-7-1-2-8-14-10-4-6-12/h1-12H2
• InChI Key： ASADXYJVFPAHMO-UHFFFAOYSA-N
• SMILES： S(CCCN)CCCCSCCCN

Computed Properties

• Exact Mass: 236.13832
• Monoisotopic Mass: 236.13809112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 52.04